Cas no 66000-37-1 (4-methyl-1-phenyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-phenyl-1H-pyrazol-3-amine
• CAS No: 66000-37-1
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 2102423
• PubChem ID: 12847947
• Update Time: 2025-10-28

4-methyl-1-phenyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-phenyl-1H-pyrazol-3-amine
• AKOS011972061
• EN300-70743
• SCHEMBL11337983
• C10H11N3
• 4-METHYL-1-PHENYLPYRAZOL-3-AMINE
• RCA00037
• 886-690-1
• AKOS008152756
• G45070
• Z995041786
• DB-154196
• 66000-37-1

• Inchi： 1S/C10H11N3/c1-8-7-13(12-10(8)11)9-5-3-2-4-6-9/h2-7H,1H3,(H2,11,12)
• InChI Key： VKJMGEGMWDCHPA-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.095297364Da
• Monoisotopic Mass: 173.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 119-121 °C
• Boiling Point: 339.1±22.0 °C at 760 mmHg
• Flash Point: 158.9±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-methyl-1-phenyl-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-methyl-1-phenyl-1H-pyrazol-3-amine

Introduction to 4-methyl-1-phenyl-1H-pyrazol-3-amine (CAS No. 66000-37-1) and Its Emerging Applications in Chemical Biology

4-methyl-1-phenyl-1H-pyrazol-3-amine, identified by the chemical identifier CAS No. 66000-37-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a five-membered ring containing two nitrogen atoms. The presence of both methyl and phenyl substituents in 4-methyl-1-phenyl-1H-pyrazol-3-amine introduces a rich scaffold for further functionalization and exploration of its pharmacological properties.

The pyrazole core is a versatile pharmacophore that has been extensively studied for its role in drug discovery. Pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The specific arrangement of atoms in 4-methyl-1-phenyl-1H-pyrazol-3-amine contributes to its potential as a lead compound in the development of novel therapeutic agents. Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like this one for further investigation.

One of the most compelling aspects of 4-methyl-1-phenyl-1H-pyrazol-3-amine is its ability to interact with biological targets through multiple binding modes. The phenyl group provides hydrophobic interactions, while the pyrazole ring can engage in hydrogen bonding and π-stacking interactions with protein surfaces. These characteristics make it an attractive candidate for designing molecules that can modulate enzyme activity or receptor binding. For instance, studies have shown that pyrazole derivatives can inhibit kinases, which are critical targets in cancer therapy.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). 4-methyl-1-phenyl-1H-pyrazol-3-amine has been identified as a potential PPI modulator due to its ability to disrupt or stabilize protein complexes involved in various signaling pathways. For example, researchers have explored its interactions with transcription factors and scaffolding proteins, which are essential for regulating gene expression. The structural flexibility of this compound allows it to fit into binding pockets of target proteins, making it a valuable tool for structure-based drug design.

The synthesis of 4-methyl-1-phenyl-1H-pyrazol-3-amines has been optimized through various synthetic routes, including cyclocondensation reactions and nucleophilic substitution processes. These methods have enabled the production of large libraries of derivatives for screening purposes. Advances in synthetic chemistry have also allowed for the introduction of additional functional groups, enhancing the diversity and potency of these compounds. For instance, modifications such as halogenation or alkylation can further tailor the biological activity of 4-methyl-substituted pyrazoles.

One notable application of 4-methyl-substituted pyrazoles is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has underscored the need for novel therapeutic strategies. Pyrazole derivatives have demonstrated efficacy against both Gram-positive and Gram-negative bacteria by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. The structural features of 4-methyl-substituted pyrazoles, including their ability to cross bacterial cell membranes, contribute to their antimicrobial properties.

The role of pyrazoles in medicinal chemistry extends beyond their use as standalone therapeutic agents; they also serve as key intermediates in the synthesis of more complex molecules. For example, they can be incorporated into larger scaffolds through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These transformations allow for the introduction of aryl or heteroaryl groups, expanding the range of possible biological activities. The versatility of 4-methyl-substituted pyrazoles makes them indispensable in modern drug discovery pipelines.

Recent computational studies have shed light on the mechanistic aspects of how 4-methyl-substituted pyrazoles interact with biological targets. Molecular dynamics simulations have revealed that these compounds can adopt multiple conformations upon binding to proteins, which may contribute to their broad-spectrum activity. Additionally, quantum mechanical calculations have helped identify key hydrogen bonding networks and hydrophobic interactions that stabilize their binding affinity. These insights are crucial for designing next-generation analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has recognized the potential of pyrazole derivatives, including 4-methyl-substituted pyrazoles, as valuable starting points for drug development. Several companies are currently engaged in synthesizing and testing novel pyrazole-based compounds across various therapeutic areas. Early-phase clinical trials have shown promising results for certain derivatives, particularly those targeting inflammatory diseases and oncological conditions. The success observed thus far underscores the importance of continued research into this class of compounds.

Future directions in the study of 4-methyl-substituted pyrazoles include exploring their role in modulating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that these compounds can interact with amyloid-beta plaques and tau aggregates, which are hallmark pathological features of these conditions. Furthermore, their potential as scaffolds for central nervous system (CNS) drug delivery is being investigated due to their ability to cross the blood-brain barrier under certain conditions.

In conclusion,4-methyl-substituted pyrazoles, exemplified by CAS No 66000 37 1, represent a promising class of compounds with diverse applications in chemical biology and medicine. Their unique structural features enable interactions with multiple biological targets, making them valuable tools for drug discovery and development. As research continues to uncover new mechanisms and applications,pyrazole derivatives are poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.